Cas no 53617-36-0 (1-Methyl-4-(piperidin-4-yl)piperazine)

• Product Name: 1-Methyl-4-(piperidin-4-yl)piperazine
• CAS No: 53617-36-0
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• MDL: MFCD03274729
• CID: 89767
• PubChem ID: 795707
• Update Time: 2025-07-22

1-Methyl-4-(piperidin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(piperidin-4-yl)piperazine
• 1-Methyl-4-(4-piperidinyl)piperazine
• 1-METHYL-4-(PIPERIDIN-4-YL)-PIPERAZINE
• 1-Methyl-4-(piperidin-4-yl)piperazine trihydrochloride
• 1-Methyl-4-piperidin-4-yl-piperazine
• 4-(1-Methyl-4-piperazinyl)piperidine
• (1-methyl-4-piperidin-4-yl)-piperazine
• 1-Methyl-4-piperidin-4-ylpiperazine
• 4-(4-Methylpiperazin-1-yl)piperidine
• Piperazine, 1-methyl-4-(4-piperidinyl)-
• C10H21N3
• 4-methyl-1-(4-piperidyl)piperazine
• BAS 07753815
• Oprea1_568221
• Oprea1_801469
• MRYYJGQKVGZGSB-UHFFFAOYSA-N
• BCP13916
• SBB010183
• 1-m
• 1-methyl-4-(4-piperidine) piperazine
• 1-Methyl-4-(4-piperidino)piperazine
• BAS 04918778
• CS-M1225
• J-504944
• 99726-99-5
• BDBM626159
• 1 Methyl-4-(piperidin-4-yl)piperazine
• AM85307
• 1-methyl-4-(4-piperidyl)piperazine
• A1-50272
• SCHEMBL383553
• A851688
• SB17896
• 1-methyl-4-piperidin-4yl-piperazine
• 4-(4-methyl-1-piperazinyl)piperidine
• SY032225
• FT-0640181
• DTXSID30912521
• MFCD03274729
• 1-methyl-4-(piperidin-4-yl)-piperazine, AldrichCPR
• 4-(1-methylpiperazin-4-yl)piperidine
• 3-(2-methyl-1-piperidyl)-2-phenyl-propan-1-ol;1-METHYL-4-(4-PIPERIDINYL)PIPERAZINE
• AC-30880
• AKOS000185755
• BB 0261283
• 1-methyl-4-piperidin-4-yl-piperazin
• EN300-365033
• A817027
• A829687
• 53617-36-0
• AS-5559
• 4-(2,5-DIOXO-2,5-DIHYDRO-PYRROL-1-YL)-PHTHALICACID
• DB-019256

• MDL： MFCD03274729
• Inchi： 1S/C10H21N3/c1-12-6-8-13(9-7-12)10-2-4-11-5-3-10/h10-11H,2-9H2,1H3
• InChI Key： MRYYJGQKVGZGSB-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)C1CCNCC1

Computed Properties

• Exact Mass: 183.17400
• Monoisotopic Mass: 183.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.992
• Melting Point: 47-56°C
• Boiling Point: 261 ºC
• Flash Point: 114 ºC
• Refractive Index: 1.504
• Water Partition Coefficient: Soluble in water.
• PSA: 18.51000
• LogP: 0.19040
• Sensitiveness: Hygroscopic
• Solubility: Not determined

1-Methyl-4-(piperidin-4-yl)piperazine Security Information

• Signal Word：Danger
• Hazard Statement： H314:H318
• Warning Statement： P280; P305+P351+P338; P309; P310
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Additional information on 1-Methyl-4-(piperidin-4-yl)piperazine

Professional Introduction to 1-Methyl-4-(piperidin-4-yl)piperazine (CAS No. 53617-36-0)

1-Methyl-4-(piperidin-4-yl)piperazine, commonly referred to by its CAS number 53617-36-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class, which is well-known for its diverse biological activities and applications in drug development. The structural features of 1-Methyl-4-(piperidin-4-yl)piperazine make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The piperazine moiety in this compound contributes to its unique chemical and pharmacological properties. Piperazines are heterocyclic amines that exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anti-inflammatory effects. The presence of both methyl and piperidinyl groups in 1-Methyl-4-(piperidin-4-yl)piperazine enhances its potential as a building block for more complex drug molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological and psychiatric disorders. The compound 1-Methyl-4-(piperidin-4-yl)piperazine has been explored in several preclinical studies for its potential role in modulating neurotransmitter systems. Its ability to interact with various receptors and enzymes makes it a promising candidate for further investigation.

One of the most notable applications of 1-Methyl-4-(piperidin-4-yl)piperazine is in the synthesis of drugs that target dopamine receptors. Dopamine receptor modulation is crucial in treating conditions such as Parkinson's disease and schizophrenia. The compound's structural similarity to known dopaminergic agents suggests that it could serve as a scaffold for developing new treatments with improved efficacy and reduced side effects.

Recent research has also highlighted the potential of 1-Methyl-4-(piperidin-4-yl)piperazine in the development of drugs for addiction and relapse prevention. Studies have shown that compounds with piperazine structures can influence the reward pathway in the brain, making them useful in addressing substance abuse disorders. The compound's ability to modulate neurotransmitter release and receptor activity positions it as a candidate for further exploration in this area.

The synthesis of 1-Methyl-4-(piperidin-4-yl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance chromatography and spectroscopic techniques allows for thorough characterization of the compound, confirming its identity and purity.

In addition to its pharmacological potential, 1-Methyl-4-(piperidin-4-yl)piperazine has shown promise in material science applications. Its unique chemical properties make it suitable for use as a ligand or catalyst in various chemical reactions. Researchers are exploring its role in catalytic systems that could lead to more efficient and sustainable synthetic processes.

The future of 1-Methyl-4-(piperidin-4-yl)piperazine lies in continued research and development. As our understanding of neurological and psychiatric disorders grows, so does the need for innovative therapeutic solutions. This compound represents a significant opportunity for scientists to develop new drugs that address unmet medical needs. Its versatility and potential make it a cornerstone in the ongoing quest to improve human health.

In conclusion, 1-Methyl-4-(piperidin-4-yl)piperazine (CAS No. 53617-36-0) is a multifaceted compound with broad applications in pharmaceuticals and material science. Its structural features and biological activities make it a valuable tool for researchers working on neurological disorders, addiction treatment, and advanced chemical synthesis. As scientific knowledge advances, the potential uses of this compound will continue to expand, offering new hope for innovative medical solutions.